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Compound of Interest

Ethyl 3,5-dichloro-2-
Compound Name:

hydroxybenzoate
Cat. No.: B11996264

Get Quote

\ J

CAS Registry Number: 68276-69-7 Synonyms: Ethyl 3,5-dichlorosalicylate; Benzoic acid, 3,5-
dichloro-2-hydroxy-, ethyl ester Molecular Formula: C

H

Cl

@]

Molecular Weight: 235.06 g/mol [1]

Part 1: Chemical Identity & Strategic Context
The Structural Imperative

Ethyl 3,5-dichloro-2-hydroxybenzoate is a halogenated salicylate ester. Unlike its non-
chlorinated parent (ethyl salicylate), the presence of chlorine atoms at the ortho and para
positions relative to the hydroxyl group significantly alters its electronic profile.

» Acidity & Reactivity: The electron-withdrawing chlorine atoms increase the acidity of the
phenolic hydroxyl group (
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< 8) compared to non-halogenated salicylates. This makes the compound more prone to
forming phenolate salts in basic conditions.

« Lipophilicity: The dichlorination enhances lipophilicity (LogP ~3.5-4.0), increasing its
potential for skin absorption and membrane permeability compared to simple salicylates.

Critical Isomer Distinction

Researchers must distinguish this compound from its isomer, Ethyl 3,5-dichloro-4-
hydroxybenzoate (CAS 17302-82-8).

o 2-Hydroxy (Salicylate): Intramolecular hydrogen bonding between the -OH and Carbonyl
oxygen stabilizes the structure, often lowering the boiling point and increasing volatility
relative to the 4-hydroxy isomer.

e 4-Hydroxy (Paraben analog): Lacks this intramolecular bond; typically has higher melting
points and distinct biological activity (often used as a preservative analog).

Part 2: Hazard Identification & Risk Assessment
(GHS)

Note: As a specialized research intermediate, full REACH registration data may be unavailable.
The following classification is derived from Structure-Activity Relationships (SAR) and data for
the close analog, 3,5-Dichlorosalicylic acid.

GHS Classification (Self-Validating)
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Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin
_ o Cat. 2 o WARNING
Corrosion/Irritation irritation.[2]
Serious Eye H319: Causes serious
o Cat. 2A o WARNING
Damage/Irritation eye irritation.[2]
STOT - Single H335: May cause
Cat. 3 _ o WARNING
Exposure respiratory irritation.[2]

. - H411: Toxic to aquatic
Aquatic Toxicity

] Cat. 2* life with long-lasting (Env)
(Chronic)

effects.

*Inferred from polychlorinated phenol derivatives.

Precautionary Logic

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray. Rationale: Halogenated aromatic
esters can be potent respiratory irritants.

o P280: Wear protective gloves/eye protection.[3] Rationale: The phenolic moiety is corrosive
to mucous membranes; the ester functionality allows rapid skin penetration.

Part 3: Physicochemical Profiling

Table 1: Physical & Chemical Properties
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Experimental Validation

Property Value | Characteristic
Method
) Solid (Crystalline) or Viscous ] )
Physical State o Visual Inspection
Liquid*
] ) Approx. 40-60 °C Capillary Melting Point (DSC
Melting Point )
(Estimated)** preferred)
- Turbidity check in agueous
Solubility (Water) Very Low (< 0.1 g/L)
buffer
Solubility (Organic) Soluble in EtOH, DMSO, DCM  Visual dissolution check
pKa (Phenol) ~6.5 — 7.5 (Predicted) Potentiometric Titration
Stability Hydrolyzes in strong base TLC monitoring (Acid shift)

*Note: Melting points for ethyl esters are often significantly lower than their methyl counterparts
or parent acids. CAS 68276-69-7 may appear as a semi-solid or oil at warm ambient
temperatures.

Part 4: Handling, Storage, & Stability Protocols
The "Dry-Store" Protocol (Hydrolysis Prevention)

Salicylate esters are susceptible to hydrolysis, reverting to 3,5-dichlorosalicylic acid and
ethanol. This reaction is catalyzed by moisture and extreme pH.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C.

o Container: Amber glass to prevent photo-degradation (chlorinated aromatics can undergo
photolytic dechlorination).

o Self-Validating Stability Check:
o Test: Dissolve 10 mg in 1 mL Methanol. Spot on TLC plate.[4]

o Mobile Phase: Hexane:Ethyl Acetate (8:2).
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o Visualization: UV (254 nm).
o Result: A single spot indicates purity. A lower

"streak” or secondary spot suggests hydrolysis to the free acid.

Degradation Pathway Visualization
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Figure 1: Hydrolysis pathway. The breakdown product, 3,5-Dichlorosalicylic acid, is significantly
more acidic and corrosive than the parent ester.

Part 5: Emergency Response & Toxicology
Mechanism of Toxicity

» Uncoupling of Oxidative Phosphorylation: Like many halogenated phenols and salicylates,
the hydrolysis product (3,5-dichlorosalicylic acid) can act as a protonophore, disrupting the
mitochondrial proton gradient.

o Symptoms: Hyperthermia, metabolic acidosis, and rapid respiration (tachypnea).

First Aid Protocols

o Eye Contact: Flush immediately with saline for 15 minutes. Do not use plain water if saline is
available to match osmotic pressure.

o Skin Contact: Wash with PEG-400 or soap and water. Reasoning: Lipophilic chlorophenols
are poorly removed by water alone; Polyethylene Glycol (PEG) acts as a solubilizing agent
to lift the chemical from the dermis.
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 Ingestion: Do NOT induce vomiting. Administer activated charcoal slurry if conscious.

Part 6: Synthesis & Application Context
This compound is frequently used as a "building block" in the synthesis of:

e Anthelmintics: Salicylanilide derivatives (e.g., Niclosamide analogs).

e Agrochemicals: Coupling with amines to form bioactive amides.

Synthesis Workflow (Esterification)

[ 3,5-Dichlorosalicylic Acid ] Ethanol + H2S0O4 (Cat.)

e
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Ethyl 3,5-dichloro-2-hydroxybenzoate
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Figure 2: Standard Fischer Esterification pathway for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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